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Introduction: Gprl83-IN-1 is a potent and selective inhibitor of the G protein-coupled receptor
183 (GPR183), also known as the Epstein-Barr virus-induced gene 2 (EBI2). GPR183 is a
receptor for oxysterols, with 7a,25-dihydroxycholesterol (7a,25-OHC) being its most potent
endogenous agonist. The activation of GPR183 and its subsequent signaling through Gai
proteins play a crucial role in mediating the migration and positioning of various immune cells,
including B cells, T cells, and dendritic cells.[1][2][3][4][5] By inhibiting this pathway, Gpr183-IN-
1 serves as a valuable tool for studying the physiological and pathological roles of GPR183 in
immune responses, inflammatory diseases, and potentially other conditions. These application
notes provide detailed protocols and optimal concentration ranges for the use of Gpr183-IN-1
in cell culture experiments.

Mechanism of Action

Gprl83-IN-1 acts as an antagonist or inverse agonist at the GPR183 receptor. It competitively
binds to the receptor, preventing the binding of its natural oxysterol ligands. This blockade
inhibits the Gai-mediated signaling cascade, which would otherwise lead to downstream
cellular responses such as chemotaxis.
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GPR183 Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

